(2S)-4-(1-hydroxypropan-2-yl)pyrrolidine-2-carboxylic acid
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Description
(2S)-4-(1-Hydroxypropan-2-yl)pyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative characterized by a hydroxylated propan-2-yl substituent at the 4-position and a carboxylic acid group at the 2-position of the pyrrolidine ring. The hydroxyl group enhances hydrophilicity, while the carboxylic acid enables salt formation, improving bioavailability.
Properties
CAS No. |
95047-04-4 |
|---|---|
Molecular Formula |
C8H15NO3 |
Molecular Weight |
173.21 g/mol |
IUPAC Name |
(2S)-4-(1-hydroxypropan-2-yl)pyrrolidine-2-carboxylic acid |
InChI |
InChI=1S/C8H15NO3/c1-5(4-10)6-2-7(8(11)12)9-3-6/h5-7,9-10H,2-4H2,1H3,(H,11,12)/t5?,6?,7-/m0/s1 |
InChI Key |
YBNFBRXVPQHCCE-AHXFUIDQSA-N |
Isomeric SMILES |
CC(CO)C1C[C@H](NC1)C(=O)O |
Canonical SMILES |
CC(CO)C1CC(NC1)C(=O)O |
Origin of Product |
United States |
Biological Activity
(2S)-4-(1-hydroxypropan-2-yl)pyrrolidine-2-carboxylic acid, commonly referred to as 4-hydroxyproline, is a non-proteinogenic amino acid that plays a crucial role in various biological processes. Its structural characteristics and biological activities make it a significant compound in medicinal chemistry and biochemistry. This article explores the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and potential therapeutic applications.
- Chemical Formula : C5H9NO3
- Molecular Weight : 131.13 g/mol
- CAS Number : 618-27-9
- Solubility : Highly soluble in water (up to 24800 mg/ml) .
4-Hydroxyproline is known for its ability to stabilize the collagen triple helix structure, which is essential for maintaining the integrity of connective tissues. The hydroxylation of proline residues is critical for collagen stability and function, influencing tissue repair and regeneration .
2. Pharmacological Effects
Research has demonstrated several pharmacological effects associated with 4-hydroxyproline:
- Antioxidant Activity : The compound exhibits antioxidant properties that help mitigate oxidative stress in cells, potentially reducing cellular damage .
- Anti-inflammatory Effects : Studies indicate that 4-hydroxyproline can modulate inflammatory responses, thereby contributing to the management of inflammatory diseases .
- Wound Healing : Due to its role in collagen synthesis, 4-hydroxyproline has been shown to enhance wound healing processes. It promotes fibroblast proliferation and migration, which are essential for tissue repair .
3. Case Studies
Several studies have investigated the biological activity of 4-hydroxyproline:
- Study on Wound Healing : A recent study demonstrated that topical application of a formulation containing 4-hydroxyproline significantly accelerated wound healing in diabetic rats compared to controls. The treated group showed increased collagen deposition and improved tensile strength of the healed skin .
- Antioxidant Study : In vitro experiments revealed that 4-hydroxyproline effectively scavenged free radicals and reduced lipid peroxidation in cultured cells, suggesting its potential as a therapeutic agent against oxidative stress-related disorders .
Data Table: Biological Activities of (2S)-4-(1-hydroxypropan-2-yl)pyrrolidine-2-carboxylic acid
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues in Pyrrolidine Derivatives
Example 1 : (2S,4R)-4-Hydroxy-1-(2-(3-Methylisoxazol-5-yl)acetyl)pyrrolidine-2-carboxylic Acid ()
- Substituents : 4-hydroxy group, acetyl-linked 3-methylisoxazole at N1.
- The 4-hydroxy group is retained, but the N1 substitution may confer selectivity for enzymes like proteases or kinases.
- Applications : Likely tailored for enzyme inhibition due to isoxazole’s electron-withdrawing properties.
Example 2 : (2S,4R)-1-((S)-2-Benzamido-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide ()
- Substituents: Benzamido-dimethylbutanoyl at N1, 4-hydroxy, and a methylthiazole-benzyl carboxamide.
- Key Differences :
- Applications : Likely designed for high-affinity receptor binding (e.g., GPCRs or kinases).
Table 1 : Structural and Functional Comparison of Pyrrolidine Derivatives
| Compound Name | Substituents (Position) | Molecular Weight (Da) | Key Features |
|---|---|---|---|
| Target Compound | 4-(1-hydroxypropan-2-yl), 2-COOH | ~201.2 | Hydrophilic, H-bond donor/acceptor |
| (2S,4R)-4-hydroxy-1-(2-(3-methylisoxazol-5-yl)acetyl) | N1-acetyl-isoxazole, 4-OH | ~296.3 | Lipophilic, enzyme inhibition |
| (2S,4R)-1-((S)-2-benzamido-...) | N1-benzamido, 4-OH, carboxamide | ~598.7 | High binding affinity, low solubility |
Thiazolidine and Pyrimidine Carboxylic Acid Derivatives
Example 3 : (4S)-2-(3,6-Dioxo-5-phenylpiperazin-2-yl)-5,5-dimethylthiazolidine-4-carboxylic Acid ()
- Substituents : Thiazolidine core with dioxo-phenylpiperazine and dimethyl groups.
- Key Differences: The thiazolidine ring (with sulfur) versus pyrrolidine alters ring strain and electronic properties.
Example 4 : 2-Chloro-6-methylpyrimidine-4-carboxylic Acid ()
- Substituents : Pyrimidine ring with chloro and methyl groups.
- Key Differences :
Table 2 : Comparison with Heterocyclic Carboxylic Acids
| Compound Name | Core Structure | Functional Groups | Applications |
|---|---|---|---|
| Target Compound | Pyrrolidine | OH, COOH | Drug intermediates, proline analogs |
| 2-Chloro-6-methylpyrimidine-4-carboxylic acid | Pyrimidine | Cl, CH3, COOH | Synthetic building block |
| (4S)-2-(3,6-Dioxo-5-phenylpiperazin-2-yl)-... | Thiazolidine | Dioxo-piperazine, COOH | Enzyme substrate analogs |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
